(Chloromethyl)(4-chlorophenyl)dimethylsilane

Specification

• CAS No.: 770-89-8
• Molecular Formula: C9H12Cl2Si
• Molecular Weight: 219.18 g/mol
• IUPAC Name: chloromethyl-(4-chlorophenyl)-dimethylsilane
• Standard InChI: InChI=1S/C9H12Cl2Si/c1-12(2,7-10)9-5-3-8(11)4-6-9/h3-6H,7H2,1-2H3
• Standard InChI Key: FWDXLPVOTHYLAA-UHFFFAOYSA-N
• SMILES: C[Si](C)(CCl)C1=CC=C(C=C1)Cl
• Canonical SMILES: C[Si](C)(CCl)C1=CC=C(C=C1)Cl

Introduction

Chemical Identity and Structure

Basic Identification

(Chloromethyl)(4-chlorophenyl)dimethylsilane is an organosilicon compound with two chlorine atoms in its structure—one attached to the methyl group bonded to silicon and another on the para position of the phenyl ring. The compound serves as an important intermediate in various chemical syntheses and possesses unique reactivity due to its functional groups. This colorless liquid compound is primarily used in research applications and specialized chemical synthesis processes where its silicon-based structure provides valuable properties.

Identification Parameters

The table below summarizes the key identification parameters for (Chloromethyl)(4-chlorophenyl)dimethylsilane:

Parameter	Information
CAS Number	770-89-8
Molecular Formula	C9H12Cl2Si
Molecular Weight	219.18 g/mol
SMILES	CSi(CCl)c1ccc(cc1)Cl
InChI	InChI=1S/C9H12Cl2Si/c1-12(2,7-10)9-5-3-8(11)4-6-9/h3-6H,7H2,1-2H3
InChIKey	FWDXLPVOTHYLAA-UHFFFAOYSA-N
Synonyms	Chloromethyl-4-chlorophenyl dimethylsilane; Benzene, 1-chloro-4-[(chloromethyl)dimethylsilyl]-

The compound features a silicon atom at its center with four different substituents: two methyl groups, a chloromethyl group (CH2Cl), and a 4-chlorophenyl group (C6H4Cl). This structural arrangement contributes to its reactivity profile and applications in organic synthesis.

Physical and Chemical Properties

Physical Properties

(Chloromethyl)(4-chlorophenyl)dimethylsilane exists as a clear, colorless liquid under standard conditions. Its physical properties make it suitable for various applications in chemical synthesis and research. The compound's density is slightly higher than water, and it has relatively high boiling and flash points, indicating moderate volatility.

Property	Value
Physical State	Clear colorless liquid
Density	1.1±0.1 g/cm³
Boiling Point	253.5±15.0 °C at 760 mmHg; 87-89 °C at 1 mmHg
Flash Point	116.1±15.2 °C
Refractive Index	1.536-1.538
Vapor Pressure	0.0±0.5 mmHg at 25°C
Polarizability	23.4±0.5 10⁻²⁴cm³

The compound's physical properties, particularly its boiling point under reduced pressure, are important considerations when designing purification protocols through techniques such as vacuum distillation. The relatively high flash point also provides some margin of safety during handling, though appropriate precautions should still be observed.

Applications and Research Findings

Chemical Research Applications

(Chloromethyl)(4-chlorophenyl)dimethylsilane serves as a valuable intermediate in organic synthesis and materials science. The compound's reactive chloromethyl group makes it particularly useful for further functionalization through nucleophilic substitution reactions. This reactivity allows chemists to incorporate the silicon-containing moiety into more complex molecular structures. Additionally, the compound may serve as a precursor in the preparation of silicon-based polymers and materials with specialized properties.